1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-methylpiperidine oxalate

• Molecular Formula: C14H22N2O5
• Molecular Weight: 298.33 g/mol
• IUPAC Name: 3,5-dimethyl-4-[(4-methylpiperidin-1-yl)methyl]-1,2-oxazole;oxalic acid
• InChI: InChI=1S/C12H20N2O.C2H2O4/c1-9-4-6-14(7-5-9)8-12-10(2)13-15-11(12)3;3-1(4)2(5)6/h9H,4-8H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: HBMVBUKGSNNXAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(ON=C2C)C.C(=O)(C(=O)O)O

Description

1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-methylpiperidine oxalate is a chemical compound that belongs to the class of isoxazoles Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-methylpiperidine oxalate typically involves the reaction of 3,5-dimethyl-4-isoxazolecarboxaldehyde with 4-methylpiperidine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to consistent product quality. The use of automated systems and advanced monitoring techniques ensures efficient production while minimizing waste and energy consumption .

Chemical Reactions Analysis

Types of Reactions

1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-methylpiperidine oxalate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols. Substitution reactions can produce a variety of derivatives depending on the substituent introduced .

Scientific Research Applications

1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-methylpiperidine oxalate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-methylpiperidine oxalate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes .

Comparison with Similar Compounds

Similar Compounds

• 1-(3,5-Dimethyl-4-isoxazolyl)-N-methylmethanamine hydrochloride
• 1-(3,5-Dimethyl-1H-pyrazol-4-yl)-N-methylethanamine oxalate
• 3,5-Dimethyl-4-(1-pyrrolidinylsulfonyl)isoxazole

Uniqueness

1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-methylpiperidine oxalate is unique due to its specific structural features and the presence of both isoxazole and piperidine moieties. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .